A highly efficient sulfonic acid resin for liquid-phase carbonylation of dimethoxymethane
Catalysis Science & Technology Pub Date: 2017-12-13 DOI: 10.1039/C7CY02158E
Abstract
Methyl methoxyacetate (MMAc), which is an important fine chemical, can be used as an intermediate to produce ethylene glycol from syngas. For the reported vapor-phase carbonylation of dimethoxymethane (DMM), the reaction was conducted under a higher (>100) CO/DMM molar ratio with a lower CO conversion (<0.5%). This paper systematically studied the effects of different zeolites and sulfonic acid resin catalysts, reaction temperature, CO pressure, CO/DMM ratio, reaction time, drying temperature, as well as H2O and methanol contents on DMM conversion and products selectivities, using a slurry phase reactor. A highly efficient sulfonic acid resin was selected without the assistance of a solvent and the DMM conversion reached nearly 100%, with 64.39% MMAc selectivity at 110 °C and 5.0 MPa for 6 h, with a CO/DMM ratio of only 1.67/1. The effects of H2O (32 ppm–10 wt%) and methanol (0.5–10 wt%) content on the carbonylation efficiency were also systematically studied. After removing H2O from the DMM and resin catalyst, the MMAc selectivity got as high as 74.14% under the same reaction conditions. According to these reaction results and a precise GC-MS analysis, DMM2, MG, DMG, MA, and MMAc2 were evidently produced, along with MMAc, DME, MF, and methanol. We propose reaction routes from these results, and anticipate that this direct carbonylation of DMM to produce an MMAc process is promising for industrial manufacturing.
Recommended Literature
- [1] Host–guest complexes of cucurbit[6]uril with the trypanocide drug diminazene and its degradation product 4-aminobenzamidine†
- [2] Determination of small amounts of formaldehyde in acetaldehyde
- [3] Contents list
- [4] Characterization and electrochemical properties of iron-doped tetrahedral amorphous carbon (ta-C) thin films†
- [5] Imaging in real-time with FRET the redox response of tumorigenic cells to glutathione perturbations in a microscale flow†
- [6] A universal strategy for the one-pot synthesis of SERS tags†
- [7] BF3·Et2O as a metal-free catalyst for direct reductive amination of aldehydes with amines using formic acid as a reductant†
- [8] Microwave assisted in situ decoration of a g-C3N4 surface with CdCO3 nanoparticles for visible light driven photocatalysis†
- [9] The absolute configuration of sulphoxides: 3-thiacholestane oxides and 1,8,8-trimethyl-3-thiabicyclo[3,2,1]octane oxides
- [10] Development of a “signal-on” electrochemical DNA sensor with an oligo-thymine spacer for point mutation detection†
